Cas no 2229557-94-0 (2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid)

• Product Name: 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid
• CAS No: 2229557-94-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6212964
• PubChem ID: 165611117
• Update Time: 2025-06-11

2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid
• 2229557-94-0
• EN300-1755197
• 2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}butanoic acid

• Inchi： 1S/C13H19NO3/c1-4-11(13(16)17)9-5-6-12(15)10(7-9)8-14(2)3/h5-7,11,15H,4,8H2,1-3H3,(H,16,17)
• InChI Key： WPWUBXBIZNFILD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid

Introduction to 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic Acid (CAS No. 2229557-94-0)

2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid, identified by the CAS number 2229557-94-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both hydroxyl and dimethylamino functional groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of novel derivatives with tailored biological activities.

The< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid molecule exhibits a unique structural arrangement that positions it as a candidate for various pharmacological applications. The< strong>4-hydroxyphenyl moiety, commonly found in many bioactive compounds, is known for its role in modulating enzyme activities and receptor interactions. In contrast, the< strong>3-(dimethylamino)methyl group introduces a basic character to the molecule, which can be exploited for interactions with acidic pharmacophores or for enhancing solubility in certain environments.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways relevant to human health and disease. The< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid structure provides a promising platform for such endeavors. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The< strong>hydroxyl group can serve as a hydrogen bond acceptor, facilitating interactions with protein targets, while the< strong>dimethylamino group can act as a hydrogen bond donor or participate in salt bridge formation.

The synthesis of< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The use of chiral auxiliaries or catalysts ensures that the synthesized compound retains stereochemical integrity, which is often crucial for biological activity.

The pharmacological profile of< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid has been explored through both in vitro and in vivo studies. Initial assays have demonstrated potential anti-inflammatory properties, attributed to the ability of the< strong>4-hydroxyphenyl group to interact with inflammatory mediators. Additionally, preclinical trials have indicated that certain derivatives may possess neuroprotective effects, making them candidates for treating neurodegenerative disorders such as Alzheimer's disease.

The development of novel drug candidates often involves optimizing the chemical structure to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Modifications to the< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid core can be made to improve these characteristics. For example, introducing fluorine atoms into the aromatic ring can increase metabolic stability while maintaining biological activity. Similarly, altering the length or nature of the aliphatic side chain can influence solubility and membrane permeability.

The role of computational chemistry in drug discovery has become increasingly prominent, particularly in predicting molecular interactions and optimizing lead compounds. Molecular docking simulations have been used to evaluate how< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid interacts with target proteins. These studies provide valuable insights into binding affinities and potential side effects, guiding further modifications to improve therapeutic efficacy.

In conclusion, the compound< strong>2-{3-(dimethylamino)methyl-4-hydroxyphenyl}butanoic acid (CAS No. 2229557-94-0) represents a significant area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with diverse biological activities. Continued investigation into its pharmacological properties and synthetic derivatives will likely yield valuable contributions to medicine and human health.